Cas no 2411226-87-2 (N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide)

• Product Name: N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide
• CAS No: 2411226-87-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5414696
• PubChem ID: 146106444
• Update Time: 2025-06-11

N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyclopropyl(oxan-3-yl)methyl]but-2-ynamide
• 2411226-87-2
• EN300-26575119
• Z2962782344
• N-[Cyclopropyl(tetrahydro-2H-pyran-3-yl)methyl]-2-butynamide
• N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide

• Inchi： 1S/C13H19NO2/c1-2-4-12(15)14-13(10-6-7-10)11-5-3-8-16-9-11/h10-11,13H,3,5-9H2,1H3,(H,14,15)
• InChI Key： MJKAKEREHDXZTK-UHFFFAOYSA-N
• SMILES： C(NC(C1CC1)C1CCCOC1)(=O)C#CC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.00±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide

N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide: A Promising Compound in Medicinal Chemistry

The compound N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide (CAS No. 2411226-87-2) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article delves into the chemical properties, synthesis methods, and biological activities of this compound, highlighting its significance in current research.

Chemical Structure and Properties

N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide is a small molecule characterized by a cyclopropyl group, an oxan (tetrahydro-2H-pyran) ring, and a butynamide moiety. The presence of these functional groups imparts distinct chemical properties to the compound. The cyclopropyl group, known for its strain energy, can influence the conformational flexibility and reactivity of the molecule. The oxan ring, a six-membered cyclic ether, provides additional stability and rigidity. The butynamide functionality introduces a triple bond, which can participate in various chemical reactions and interactions with biological targets.

The molecular formula of N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide is C15H21NO2, with a molecular weight of approximately 247.33 g/mol. It is typically synthesized through a series of well-defined organic reactions, including the coupling of a cyclopropylamine derivative with an appropriately substituted oxan ring and the subsequent formation of the butynamide group.

Synthesis Methods

The synthesis of N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide involves several key steps. One common approach is to start with the preparation of the cyclopropylamine derivative, which can be achieved through the reaction of cyclopropane with an appropriate amine. The next step involves the formation of the oxan ring, typically through a ring-closing metathesis (RCM) reaction or a similar cyclization process. Finally, the butynamide group is introduced via a nucleophilic addition reaction or another suitable method.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide. For instance, the use of transition-metal catalysts has significantly improved the yield and purity of the final product. Additionally, green chemistry principles have been applied to minimize environmental impact and enhance sustainability in the synthesis process.

Biological Activities and Therapeutic Potential

N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases, making it a potential candidate for cancer therapy.

In addition to its enzymatic inhibition properties, N-cyclopropyl(oxan-3-yl)methylbut-2-ynamide has demonstrated anti-inflammatory effects in vitro and in vivo. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The therapeutic potential of N-cyclopropyl(oxan-3-yl)methylbut-2-yamamide has led to its evaluation in early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and preliminary efficacy in target patient populations. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety.

Ongoing studies are also exploring combination therapies involving N-cyclopropyl(oxan-3-yamethylbut-2-ynamide) with other drugs to enhance therapeutic outcomes. For instance, combining it with existing anti-inflammatory agents or chemotherapeutics may provide synergistic effects that could improve treatment efficacy while reducing side effects.

Conclusion

N-cyclopropyl(oxan-3-yamethylbut-2-ynamide) (CAS No. 2411226-87-2) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.